Cas no 2172461-56-0 (2-5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172461-56-0
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5567711
• PubChem ID: 165597040
• Update Time: 2025-05-20

2-5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1598957
• 2-[5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172461-56-0
• 2-5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C12H18N4O/c1-2-17-8-7-16-12(9-10-3-4-10)11(5-6-13)14-15-16/h10H,2-5,7-9H2,1H3
• InChI Key： JLOBKHXNAFGCNY-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C(=C(CC#N)N=N1)CC1CC1

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Recent Advances in the Study of 2-5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172461-56-0)

The compound 2-5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172461-56-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel triazole-based derivatives, which are known for their broad-spectrum biological activities. The presence of both cyclopropyl and ethoxyethyl groups in its structure enhances its lipophilicity and metabolic stability, making it a promising candidate for further pharmacological evaluation. Researchers have employed advanced synthetic techniques, including click chemistry, to optimize the yield and purity of this compound.

In vitro studies have demonstrated that 2-5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile exhibits moderate inhibitory activity against several enzymes involved in inflammatory pathways. Specifically, it has shown potential as a COX-2 inhibitor, suggesting its applicability in the development of anti-inflammatory agents. Additionally, preliminary cytotoxicity assays indicate selective activity against certain cancer cell lines, warranting further investigation into its mechanisms of action.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent pharmacokinetic studies have revealed limited oral bioavailability, which may necessitate structural modifications or formulation strategies to enhance its therapeutic potential. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 2-5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile represents a versatile scaffold with significant potential in drug discovery. Future research should focus on elucidating its molecular targets, improving its pharmacokinetic profile, and expanding its therapeutic applications. The ongoing studies underscore the importance of this compound in the development of next-generation therapeutics for inflammatory and oncological diseases.